5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: (5-phenylmethoxyoxan-2-yl) acetate
• InChI: InChI=1S/C14H18O4/c1-11(15)18-14-8-7-13(10-17-14)16-9-12-5-3-2-4-6-12/h2-6,13-14H,7-10H2,1H3
• InChI Key: NNSSJWBVPLNZQX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1CCC(CO1)OCC2=CC=CC=C2

Description

5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(benzyloxy)-2-methoxytetrahydro-2H-pyran (317 mg, 1.426 mmol) in AcOH (10 mL) and water (5 mL) was heated at 55° C. for 12 h and then evaporated to dryness to afford 5-benzyloxyoxytetrahydropyran-2-ol (300 mg). 5-Benzyloxyoxytetrahydropyran-2-ol was dissolved in DCM (3 mL) and treated with DIPEA (0.374 mL, 2.139 mmol) and acetic anhydride (218 mg, 2.139 mmol). The mixture was stirred at rt for 4 h, quenched with sat. NaHCO3 and extracted with DCM. The organic phase was washed with water, brine, dried (MgSO4) and concentrated to yield 5-(benzyloxy)tetrahydro-2H-pyran-2-yl acetate as a clear oil (281 mg).